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Introduction

Methacrylaldehyde (also known as methacrolein) is an a,3-unsaturated aldehyde with
significant industrial and biological relevance. As a key intermediate in the production of
polymers and resins, its chemical reactivity is well-exploited in materials science. For
researchers in the life sciences and drug development, methacrylaldehyde serves as a model
electrophile due to its conjugated system, which imparts a high reactivity towards biological
nucleophiles. This reactivity is central to its toxicological profile and suggests potential
interactions with cellular signaling pathways, making it a compound of interest for studying
cellular stress responses and the mechanisms of covalent drug action. This guide provides a
comprehensive overview of the physical and chemical properties of methacrylaldehyde,
detailed experimental protocols for its synthesis and analysis, and an exploration of its potential
interactions with key cellular signaling pathways.

Physical Properties

Methacrylaldehyde is a colorless, flammable liquid with a pungent odor.[1] Its key physical
properties are summarized in the table below, providing essential data for handling, storage,
and experimental design.
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Property Value Reference(s)
Molecular Formula CaHeO [1]
Molecular Weight 70.09 g/mol [1]
Appearance Clear, colorless liquid [1]
Density 0.847 g/cm? at 20°C [2]
Melting Point -81°C [1]
Boiling Point 69 °C [1]
Solubility in Water Miscible [3]
Vapor Pressure 155 mmHg at 25 °C [3]
Flash Point -15°C [3]
Refractive Index (n2°/D) 1.416 [3]

Chemical Properties and Reactivity

The chemical behavior of methacrylaldehyde is dominated by the presence of both an
aldehyde functional group and a conjugated carbon-carbon double bond. This structure makes
it susceptible to a variety of chemical transformations.

Michael Addition

As an a,B-unsaturated carbonyl compound, methacrylaldehyde is a classic Michael acceptor. It
readily undergoes conjugate addition reactions with a wide range of nucleophiles, including
thiols (e.g., cysteine residues in proteins, glutathione) and amines.[4] This reaction involves the
addition of the nucleophile to the 3-carbon of the double bond, leading to the formation of a
covalent adduct.[5][6] This reactivity is fundamental to its biological activity and toxicity, as it
can lead to the covalent modification of cellular macromolecules.[7]
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Mix Propionaldehyde,
Formaldehyde, and Propionic Acid
under Nitrogen

:

Add Di-n-butylamine
(catalyst)

Heat to 95-110°C
(30-120 min)

Cool and Separate
Organic and Aqueous Phases

Fractional Distillation
of Organic Phase
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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